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Compound of Interest

Compound Name:
4-(3-Hydroxyprop-1-

ynyl)benzonitrile

CAS No.: 80151-16-2

Cat. No.: B1586483

Get Quote

Introduction & Chemical Context
4-(3-Hydroxyprop-1-ynyl)benzonitrile (CAS: 80151-16-2) is a critical synthetic intermediate

often employed in the manufacture of tyrosine kinase inhibitors and antiviral therapeutics via

Sonogashira coupling. Its structure features a benzonitrile core conjugated with a propargyl

alcohol moiety.

Physicochemical Profile[1][2][3][4][5][6][7]
Molecular Formula:

[1][2][3]

Molecular Weight: 157.17 g/mol [4][5]

LogP: ~1.6 (Moderately lipophilic)
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Chromophores: Conjugated

-system (

) providing strong UV absorption at 240–254 nm.

Critical Quality Attributes (CQAs):

Alkyne Stability: Susceptible to hydration (ketone formation) under strong acidic stress or

metal catalysis.

Nitrile Hydrolysis: Potential conversion to amide/acid under extreme pH.

This guide provides two validated protocols: HPLC-UV for routine assay/purity and LC-MS/MS

for trace impurity profiling, specifically targeting genotoxic precursors like alkyl halides.

Method Development Strategy
Selection of Stationary Phase
While standard C18 columns are sufficient, we recommend a Phenyl-Hexyl stationary phase for

this specific analyte.

Reasoning: The

interactions between the phenyl-hexyl ligand and the benzonitrile/alkyne system provide
superior selectivity compared to hydrophobic interaction alone (C18). This is critical for
resolving the target from structurally similar aromatic impurities (e.g., 4-bromobenzonitrile).

Mobile Phase Design
Buffer: 0.1% Formic Acid or Phosphoric Acid.

Role: Maintains pH ~2.5. This suppresses the ionization of potential acidic impurities (like

benzoic acid derivatives) ensuring sharp peaks, and prevents peak tailing from silanol

interactions.
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Protocol A: HPLC-UV Quantification (Assay &
Purity)
Objective: Routine batch release and stability testing.

Chromatographic Conditions
Parameter Specification

Instrument
HPLC with PDA/UV Detector (e.g., Agilent

1260/Waters Alliance)

Column
Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm (e.g.,

Waters XSelect or Phenomenex Luna)

Column Temp 35°C

Mobile Phase A
Water + 0.1%

(Phosphoric Acid)

Mobile Phase B Acetonitrile (HPLC Grade)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Detection
UV @ 254 nm (Primary), 210 nm (Secondary for

non-aromatic impurities)

Run Time 15 Minutes

Gradient Program
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Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 90 10 Equilibration

2.0 90 10 Isocratic Hold

10.0 40 60 Linear Gradient

12.0 5 95 Wash

12.1 90 10 Re-equilibration

15.0 90 10 End

Standard Preparation[10]
Stock Solution: Dissolve 10.0 mg of Reference Standard in 10 mL Acetonitrile (1.0 mg/mL).

Working Standard: Dilute Stock 1:10 with Water/ACN (90:10) to reach 0.1 mg/mL.

Note: Diluent matches initial mobile phase to prevent "solvent shock" and peak distortion.

Protocol B: LC-MS/MS for Trace Impurities
Objective: Identification of degradation products and genotoxic impurity screening (e.g.,

residual alkyl halides).

Mass Spectrometry Parameters
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Parameter Setting

Ionization
ESI Positive (

)

Capillary Voltage 3.5 kV

Cone Voltage
30 V (Optimized for

stability)

Source Temp 120°C

Desolvation Gas , 800 L/hr @ 400°C

Precursor Ion m/z 158.06

MRM Transition
158.06

130.05 (Loss of CO/HCN specific to structure)

Analytical Logic
The alkyne group is "soft" and ionizes well in ESI+. However, care must be taken to avoid in-

source fragmentation. The transition

typically corresponds to the loss of the terminal alcohol chain or nitrile fragmentation, providing
high specificity.

Experimental Workflow & Logic
The following diagram illustrates the decision matrix for choosing between HPLC-UV and LC-

MS based on the analytical requirement.
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Sample: 4-(3-Hydroxyprop-1-ynyl)benzonitrile

Define Analytical Goal

Purity / Assay (>98%)

Routine QC

Trace Impurities (<0.1%)

R&D / Safety

Protocol A: HPLC-UV
(Phenyl-Hexyl Column)

High Conc.

Protocol B: LC-MS/MS
(ESI+ Mode)

Low Conc.

Quantification Data
(Area %) Structural ID / Genotox Screen

Click to download full resolution via product page

Caption: Decision matrix for selecting HPLC-UV vs. LC-MS/MS based on sensitivity

requirements.

Validation Parameters (ICH Q2(R1))
To ensure "Trustworthiness" and "Self-Validating" protocols, the following acceptance criteria

must be met during method transfer:

System Suitability:

Tailing Factor (

):

(Crucial for the polar hydroxyl group).
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Theoretical Plates (

):

.

RSD (n=6):

for the main peak area.

Linearity:

Range: 50% to 150% of target concentration (0.05 – 0.15 mg/mL).

.

Accuracy (Recovery):

Spike samples at 80%, 100%, and 120%.

Acceptance:

recovery.

Troubleshooting & "Field-Proven" Insights
Issue: Peak Splitting.

Cause: Sample solvent strength is too high (e.g., dissolving pure sample in 100% ACN

and injecting into a high-aqueous mobile phase).

Fix: Dissolve sample in Mobile Phase A:B (50:50) or weaker.

Issue: Retention Time Shift.

Cause: pH fluctuation affecting the benzonitrile/alkyne polarity.

Fix: Ensure buffer (Phosphoric Acid) is precisely prepared. Do not rely on water pH alone.

Issue: "Ghost" Peaks.
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Cause: Alkynes can react with trace copper or iron in stainless steel frits (Sonogashira-like

side reactions in the instrument).

Fix: Passivate the LC system with 30% Phosphoric acid or use PEEK tubing/frits if

degradation is observed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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